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Compound Name:
2-(Acetylamino)-2-deoxy-A-D-

glucopyranose

Cat. No.: B167408 Get Quote

Essential Safety and Handling Guide for 2-
(Acetylamino)-2-deoxy-A-D-glucopyranose
This guide provides crucial safety and logistical information for the handling and disposal of 2-
(Acetylamino)-2-deoxy-A-D-glucopyranose, also known as N-Acetyl-D-glucosamine. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to minimize exposure and ensure safety

when handling 2-(Acetylamino)-2-deoxy-A-D-glucopyranose. While some sources indicate

that this chemical is not considered hazardous under the 2012 OSHA Hazard Communication

Standard, it is crucial to follow good industrial hygiene and safety practices.[1] The

recommended PPE is summarized in the table below.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye/Face Protection

Safety glasses with

side-shields or

goggles

EN 166 (EU) or OSHA

29 CFR 1910.133

(US)

To prevent eye

contact with the

substance.[2][3][4][5]

Face shield
As appropriate for the

workplace

For additional

protection against

splashes.[4]

Skin Protection Protective gloves Inspect prior to use

To prevent skin

contact.

Recommended

materials include

nitrile rubber,

neoprene, and natural

rubber.[2][5]

Protective clothing
Selected based on

workplace hazards

To prevent skin

exposure.[3][4][5]

Full suit In case of a large spill

To provide

comprehensive

protection from

widespread

contamination.[6]

Respiratory Protection
Dust respirator (e.g.,

N95)

NIOSH (US) or EN

143 (EU) approved

Recommended when

ventilation is

inadequate, if dust is

generated, or if

exposure limits are

exceeded.[2][6][7][8]

Self-contained

breathing apparatus

MSHA/NIOSH

approved or

equivalent

For firefighting and

managing large spills.

[3][6]
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Operational and Disposal Plans
Handling:

Engineering Controls: Use in a well-ventilated area.[9] If dust is generated, use local exhaust

ventilation to keep airborne concentrations low.[4][6] Facilities should be equipped with an

eyewash fountain.[4]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[3][4][5] Do not ingest or

inhale.[1][3] Avoid the formation of dust.[1][3][4][5] Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in handling areas.[4][5][9] Keep containers tightly closed when

not in use.[1][3][4][5][6]

Storage:

Store in a cool, dry, well-ventilated area.[4][6]

Keep containers tightly closed.[1][3][4][5][6] Some sources recommend refrigeration.[1][3][5]

Store away from incompatible materials such as strong acids and bases.[1][3][5]

Spill Management:

Minor Spills:

Wear appropriate PPE.

Avoid generating dust.[3][9]

Sweep or vacuum up the material and place it into a suitable, labeled container for

disposal.[3][4][9]

Major Spills:

Evacuate the area.[8]

Wear comprehensive PPE, including a full suit, splash goggles, dust respirator, boots, and

gloves.[6] A self-contained breathing apparatus may be necessary.[6]
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Use a shovel to place the material into a convenient waste disposal container.[6]

Finish cleaning by spreading water on the contaminated surface and allowing it to be

evacuated through the sanitary system, if permissible by local regulations.[6]

Disposal:

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste.[3]

Consult local, regional, and national hazardous waste regulations for complete and accurate

classification and disposal procedures.[3]

Dispose of the substance and its container at an approved waste disposal plant. Do not let

the product enter drains.[4][8]

Workflow and Safety Relationships
The following diagram illustrates the logical flow for safely handling and disposing of 2-
(Acetylamino)-2-deoxy-A-D-glucopyranose.
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Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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